Cas no 851667-21-5 (Benzoic acid, 3-borono-5-hydroxy-)

• Product name: Benzoic acid, 3-borono-5-hydroxy-
• CAS No: 851667-21-5
• MF: C₇H₇BO₅
• MW: 181.938482522964
• CID: 1834502
• PubChem ID: 11401141

Benzoic acid, 3-borono-5-hydroxy- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-borono-5-hydroxy-
• D75839
• CS-0097108
• 851667-21-5
• SCHEMBL4625234
• 3-Borono-5-hydroxybenzoic acid
• 3-Borono-5-hydroxybenzoicacid
• BDBM496893
• 3-Diihydroxyboranyl)-5-hydroxybenzoic acid
• FL-172
• (3-carboxy-5-hydroxyphenyl)boronic acid
• 3-(dihydroxyboranyl)-5-hydroxybenzoic acid
• cmdc.202100576, 4d

• Inchi： InChI=1S/C7H7BO5/c9-6-2-4(7(10)11)1-5(3-6)8(12)13/h1-3,9,12-13H,(H,10,11)
• InChI Key： AWFQWXHHINIGNT-UHFFFAOYSA-N
• SMILES： B(C1=CC(=CC(=C1)O)C(=O)O)(O)O

Computed Properties

• Exact Mass: 182.0386535g/mol
• Monoisotopic Mass: 182.0386535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 98Ų